Cas no 474417-44-2 (Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI))

Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) is a chiral piperazine derivative featuring a methyl substituent at the 3-position and a 2-pyridinyl group at the 1-position. The (3R)-configuration confers stereoselectivity, making it valuable in asymmetric synthesis and pharmaceutical applications. Its rigid piperazine scaffold enhances binding affinity in drug design, particularly for targeting central nervous system (CNS) receptors or enzymes. The pyridinyl moiety introduces additional coordination sites, facilitating metal complexation or hydrogen bonding interactions. This compound is commonly employed as a building block in medicinal chemistry for developing bioactive molecules with improved selectivity and potency. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) structure
474417-44-2 structure
Product Name:Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI)
CAS No:474417-44-2
MF:C10H15N3
MW:177.246201753616
CID:930996
PubChem ID:1519493
Update Time:2025-06-07

Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI)
    • (3R)-3-methyl-1-pyridin-2-ylpiperazine
    • DTXSID70364060
    • 474417-44-2
    • SCHEMBL2244221
    • JOONLELIXITVDH-SECBINFHSA-N
    • (R)-3-Methyl-1-(pyridin-2-yl)piperazine
    • Inchi： 1S/C10H15N3/c1-9-8-13(7-6-11-9)10-4-2-3-5-12-10/h2-5,9,11H,6-8H2,1H3/t9-/m1/s1
    • InChI Key： JOONLELIXITVDH-SECBINFHSA-N
    • SMILES： N1(C2C=CC=CN=2)CCN[C@H](C)C1

Computed Properties

  • Exact Mass: 177.126597491g/mol
  • Monoisotopic Mass: 177.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 28.2Ų

Piperazine, 3-methyl-1-(2-pyridinyl)-, (3R)- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520711-1g
(R)-3-Methyl-1-(pyridin-2-yl)piperazine
 474417-44-2 95%
1g
 $972 2022-09-01

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